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Cat. No.: B8083220 Get Quote

Syntide 2: A Technical Guide for Researchers
An In-depth Analysis of the CaMKII Substrate Peptide for Kinase Activity Assays

Syntide 2 is a well-established synthetic peptide used extensively in biochemical research as a

substrate for Ca²⁺/calmodulin-dependent protein kinase II (CaMKII).[1][2] Its sequence is

homologous to phosphorylation site 2 on glycogen synthase, making it a valuable tool for

studying CaMKII activity and its role in cellular signaling pathways.[1][3] This technical guide

provides a comprehensive overview of Syntide 2, including its amino acid sequence, kinase

specificity, and detailed protocols for its use in kinase assays.

Amino Acid Sequence of Syntide 2
The primary structure of Syntide 2 is a 15-amino acid peptide.

Three-Letter Code: Pro-Leu-Ala-Arg-Thr-Leu-Ser-Val-Ala-Gly-Leu-Pro-Gly-Lys-Lys[3]

One-Letter Code: PLARTLSVAGLPGKK[1][4]

Kinase Specificity and Quantitative Data
Syntide 2 is primarily recognized as a substrate by CaMKII and Protein Kinase C (PKC).[1][5]

It is, however, a poor substrate for phosphorylase kinase and is not phosphorylated by myosin

light chain kinase.[5][6] The kinetic parameters of Syntide 2 highlight its preference for CaMKII.
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Kinase Relative Vmax/Km Ratio Km (µM)

Ca²⁺/Calmodulin-dependent

Protein Kinase II (CaMKII)
100 12[2][7]

Protein Kinase C (PKC) 22 Not widely reported

Phosphorylase Kinase 2 Not widely reported

Myosin Light Chain Kinase 0.5 Not widely reported

Table 1: Relative activity of various kinases with Syntide 2 as a substrate. The Vmax/Km ratios

are relative to CaMKII.[4][5][6]

Signaling Pathway
Syntide 2 is utilized to assay the activity of CaMKII, a key enzyme in cellular signaling. The

activation of CaMKII is a multi-step process initiated by an increase in intracellular calcium ions.
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CaMKII Activation Signaling Pathway.

Experimental Protocols
Syntide 2 is a versatile substrate for various kinase assay formats. Below are detailed

methodologies for commonly performed experiments.

Radioactive CaMKII Activity Assay using [γ-³²P]ATP
This method is considered a gold standard for its high sensitivity and direct measurement of

phosphate incorporation.[8]
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Materials:

Purified CaMKII enzyme

Syntide 2 (e.g., 75 µM final concentration)[8]

Assay Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂, 1 µM Calmodulin, 0.1%

BSA

[γ-³²P]ATP (specific activity ~3000 Ci/mmol)

100 µM ATP (non-radioactive)

P81 phosphocellulose paper

75 mM Phosphoric acid

Scintillation counter and scintillation fluid

Procedure:

Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture by combining the

assay buffer, Syntide 2, and purified CaMKII enzyme.

Initiate Reaction: Start the phosphorylation reaction by adding a mixture of [γ-³²P]ATP and

non-radioactive ATP.

Incubation: Incubate the reaction mixture at 30°C for a predetermined time (e.g., 10

minutes), ensuring the reaction stays within the linear range.[8]

Stop Reaction: Terminate the reaction by spotting a portion of the reaction mixture onto P81

phosphocellulose paper.

Washing: Immerse and agitate the P81 paper in three successive washes of 75 mM

phosphoric acid for 5 minutes each to remove unincorporated [γ-³²P]ATP.

Quantification: After air-drying the P81 paper, measure the incorporated radioactivity using a

scintillation counter.[8]
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Calculate Activity: Based on the specific activity of the [γ-³²P]ATP, determine the amount of

phosphate transferred to Syntide 2. Express the CaMKII activity as nmol of phosphate per

minute per mg of enzyme.[8]
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Workflow for a Radioactive Kinase Assay.

Non-Radioactive Kinase Assay (HPLC-Based)
This method offers an alternative to radiolabeling by separating the phosphorylated and non-

phosphorylated peptide substrate using High-Performance Liquid Chromatography (HPLC).

Materials:

Purified CaMKII enzyme

Syntide 2

Assay Buffer: 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂, 1 µM Calmodulin[8]

1 mM ATP (non-radioactive)[8]

Quenching Solution (e.g., 10% formic acid)

HPLC system with a C18 reverse-phase column

Procedure:

Reaction Setup: Prepare the kinase reaction as described in the radioactive assay protocol

(step 1), using only non-radioactive ATP.

Initiate and Incubate: Start the reaction by adding ATP and incubate at 30°C for the desired

duration.

Quench Reaction: Stop the reaction by adding an equal volume of the quenching solution.

HPLC Analysis: Inject a defined volume of the quenched reaction mixture onto the C18

column.

Separation: Elute the phosphorylated and non-phosphorylated Syntide 2 peptides using a

suitable gradient (e.g., acetonitrile in water with 0.1% trifluoroacetic acid).

Detection and Quantification: Monitor the elution profile at a specific wavelength (e.g., 214

nm). The area under the peaks corresponding to the phosphorylated and non-
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phosphorylated peptides is used to calculate the percentage of substrate conversion and,

subsequently, the kinase activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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